Cas no 3124-96-7 ((2-methoxypropyl)amine)

• Product Name: (2-methoxypropyl)amine
• CAS No: 3124-96-7
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD08146657
• CID: 1087593
• PubChem ID: 12609719
• Update Time: 2025-06-07

(2-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxypropan-1-amine
• SB44663
• 2-methoxypropyl amine
• 2-methoxypropylamine
• EN300-96132
• 2-methoxy-n-propyl-amine
• racemic 2-methoxypropan-1-amine
• STK501103
• A934260
• 2-Methoxy-1-propanamine
• UANWURKQKKYIGV-UHFFFAOYSA-N
• 3124-96-7
• 2-methoxy-propylamine
• ALBB-009407
• AKOS005172285
• (S)-2-Methoxy-1-propanamine
• (2-methoxypropyl)amine
• SB44672
• (R)-2-Methoxy-1-propanamine

• MDL： MFCD08146657
• Inchi： 1S/C4H11NO/c1-4(3-5)6-2/h4H,3,5H2,1-2H3
• InChI Key： UANWURKQKKYIGV-UHFFFAOYSA-N
• SMILES： O(C)C(C)CN

Computed Properties

• Exact Mass: 89.084063974g/mol
• Monoisotopic Mass: 89.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (2-methoxypropyl)amine

(2-Methoxypropyl)Amine: A Comprehensive Overview

(2-Methoxypropyl)amine, also known by its CAS number 3124-96-7, is an organic compound with the molecular formula C5H13NO. This compound belongs to the class of amines and is widely recognized for its versatility in various industrial and chemical applications. The structure of (2-methoxypropyl)amine consists of a propyl chain with a methoxy group attached to the second carbon, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of (2-methoxypropyl)amine in the field of pharmaceutical chemistry. Researchers have explored its role as a building block for constructing bioactive compounds, particularly in the development of new drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2-methoxypropyl)amine exhibit promising anti-inflammatory properties, suggesting their potential use in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, (2-methoxypropyl)amine has found significant utility in the synthesis of advanced materials. A 2023 report in Materials Today revealed that this compound serves as an effective precursor for the production of high-performance polymers. These polymers exhibit enhanced mechanical properties and thermal stability, making them ideal for use in aerospace and automotive industries.

The synthesis of (2-methoxypropyl)amine typically involves nucleophilic substitution reactions, where an appropriate alkyl halide reacts with ammonia or an amine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, a 2023 study in Green Chemistry introduced a novel catalyst system that significantly reduces reaction time and energy consumption during the synthesis of (2-methoxypropyl)amine.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of (2-methoxypropyl)amine. A 2023 study published in Environmental Science & Technology found that under aerobic conditions, this compound undergoes rapid biodegradation, minimizing its ecological footprint. This finding is particularly important for industries relying on large-scale production and application of (2-methoxypropyl)amine.

In conclusion, (2-methoxypropyl)amine (CAS No. 3124-96-7) stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its role as a key intermediate in pharmaceuticals, materials science, and industrial chemistry continues to evolve with ongoing research. As new studies emerge, the potential for innovative applications of this compound is expected to expand further, solidifying its importance in modern chemical science.